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Compound of Interest

Compound Name: BMS-986141

Cat. No.: B8257941

Essential Safety and Handling Guide for BMS-
986141

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of BMS-986141, a potent and selective PAR4 antagonist intended for research use only. Given
the absence of a publicly available Safety Data Sheet (SDS), a conservative approach, treating
BMS-986141 as a potent pharmaceutical compound, is strongly advised to ensure personnel
safety and minimize exposure.

Physicochemical Properties

A summary of the known quantitative data for BMS-986141 is presented below. This
information is critical for understanding the compound's behavior and for performing accurate

experimental calculations.
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Property Value
Chemical Formula C27H23Ns05S2
Molecular Weight 561.63 g/mol
Appearance Solid (assumed)

Dry, dark, and at O - 4°C for short term (days to

Storage Temperature weeks) or -20°C for long term (months to years).

[1]

Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving BMS-986141 to determine

the appropriate level of personal protective equipment. The following table outlines

recommended PPE for various laboratory activities.

Activity Recommended PPE

Rationale

- Full-face powered air-
purifying respirator (PAPR) or
a certified N95 respirator with

Weighing and Dispensing (as a )
safety glasses- Disposable lab

High risk of aerosolization and
inhalation. Potent compounds

can have significant

powder) I .
coat with tight cuffs- Double physiological effects even at
nitrile gloves- Disposable low doses.
sleeves
- Chemical fume hood or other ] o
] Reduced risk of aerosolization
ventilated enclosure- Lab coat- )
] ) o compared to handling
Solution Preparation Safety glasses with side

shields or chemical splash

goggles- Nitrile gloves

powders, but potential for

splashes and spills remains.

, - Lab coat- Safety glasses-
General Handling Nitrile ql
itrile gloves

Standard laboratory practice to

prevent incidental contact.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b8257941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8257941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is essential to minimize the risk of exposure and
contamination when working with BMS-986141.

1. Pre-Experiment Preparation:

o Consult Safety Information: In the absence of a specific SDS, review general safety
guidelines for handling potent pharmaceutical compounds.

» Designated Area: Designate a specific area for handling BMS-986141, preferably within a
chemical fume hood or other containment device.

o Assemble Materials: Gather all necessary equipment, including PPE, spill kit, and waste
disposal containers, before commencing work.

2. Handling the Compound:

e Weighing: If handling the solid form, weigh the compound in a ventilated balance enclosure
or a chemical fume hood to prevent inhalation of airborne particles.

» Dissolving: When preparing solutions, add the solvent to the solid compound slowly to avoid
splashing.

o Avoid Contamination: Use dedicated spatulas and glassware. Do not generate dust.

3. Post-Experiment Procedures:

o Decontamination: Thoroughly clean all surfaces and equipment that have come into contact
with BMS-986141 using an appropriate solvent (e.g., 70% ethanol), followed by a detergent
solution.

 PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of
single-use PPE in the designated waste stream.

Disposal Plan

Proper disposal of BMS-986141 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.
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Waste Type

Disposal Procedure

Unused BMS-986141 (Solid)

- Treat as a potent pharmaceutical compound.-
Dispose of through a certified hazardous waste
management service.- Do not dispose of in

regular laboratory trash or down the drain.

Contaminated Labware (e.g., vials, pipette tips)

- Collect in a designated, clearly labeled,
puncture-resistant container.- Dispose of as

hazardous chemical waste.

Contaminated PPE (e.g., gloves, disposable lab

coats)

- Collect in a sealed, labeled bag.- Dispose of as

hazardous chemical waste.

Empty Stock Containers

- Triple rinse the container with a suitable
solvent.- Collect the first rinse as hazardous
waste.- Deface the label before disposing of the
rinsed container in accordance with institutional

policies for non-hazardous waste.

Emergency Spill Response

In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect personnel.
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Immediate Actions

Alert others in the area

A

Evacuate the immediate area

Y

Assess the spill size and nature

f spill is manageable

Don Appr(‘: Priate PPE

Minimum: Double gloves, lab coat, safety goggles.
For large powder spills: Add respiratory protection.

Liquid Spill Solid Spill

Containment & Cleanup

For Liquids: For Solids:
Absorb with inert material (e.g., spill pads, vermiculite). Carefully cover with damp paper towels to avoid raising dust.

Y

Clean the area from the outside in with a suitable solvent.

Y

Decontaminate the area with a detergent solution.

Disg yosal

Collect all contaminated materials in a sealed, labeled hazardous waste container.

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of BMS-986141.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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